Cas no 1204742-74-4 (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carbaldehyde)

• Product Name: 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carbaldehyde
• CAS No: 1204742-74-4
• MF: C₁₅H₁₈BNO₃
• MW: 271.119324207306
• MDL: MFCD16996310
• CID: 2617168
• PubChem ID: 59023858
• Update Time: 2025-05-21

5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carbaldehyde
• 3-Formylindole-5-boronic Acid Pinacol Ester
• SY270794
• 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indole-3-carboxaldehyde
• CS-0356703
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carboxaldehyde
• 1204742-74-4
• MB20461
• EN300-12576249
• SCHEMBL759272
• 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carbaldehyde
• LTUFMFUTCJSHJQ-UHFFFAOYSA-N
• MFCD16996310
• DB-154572

• MDL： MFCD16996310
• Inchi： 1S/C15H18BNO3/c1-14(2)15(3,4)20-16(19-14)11-5-6-13-12(7-11)10(9-18)8-17-13/h5-9,17H,1-4H3
• InChI Key： LTUFMFUTCJSHJQ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=C(C(C=O)=CN3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 271.1379736Da
• Monoisotopic Mass: 271.1379736Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų

Additional information on 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carbaldehyde

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carbaldehyde (CAS No. 1204742-74-4): An Overview of Its Synthesis, Applications, and Recent Research

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carbaldehyde (CAS No. 1204742-74-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is a boronic ester derivative of indole-3-carbaldehyde and is widely used as a building block in the synthesis of various biologically active molecules. Its unique structural features make it an important intermediate in the development of pharmaceuticals and other chemical products.

The synthesis of 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carbaldehyde involves several well-established methods. One common approach is the reaction of indole-3-carbaldehyde with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a suitable catalyst. This method typically yields high purity and good yields of the desired product. The use of palladium catalysts has been particularly effective in facilitating this transformation. Recent advancements in catalytic systems have further optimized the reaction conditions, leading to improved efficiency and reduced by-product formation.

In terms of applications, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carbaldehyde is primarily used as a key intermediate in the synthesis of bioactive compounds. Its boronic ester functionality allows for efficient coupling reactions with various electrophiles through Suzuki-Miyaura cross-coupling reactions. This makes it an invaluable tool in the development of new drugs and therapeutic agents. For instance, it has been utilized in the synthesis of indole derivatives with potential anti-cancer and anti-inflammatory properties.

Recent research has highlighted the importance of 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carbaldehyde in the field of medicinal chemistry. A study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of indole derivatives derived from this compound. These derivatives exhibited potent anti-cancer activity against various human cancer cell lines. The researchers attributed this activity to the ability of these compounds to inhibit key signaling pathways involved in cancer cell proliferation and survival.

Another notable application is in the field of neuroscience. Indole derivatives have been shown to have neuroprotective effects and are being investigated for their potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The boronic ester functionality of 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carbaldehyde allows for the facile introduction of functional groups that can modulate the biological activity of these compounds.

The pharmaceutical industry has also shown interest in this compound due to its potential as a lead molecule for drug discovery. The ability to easily modify its structure through coupling reactions makes it an attractive candidate for high-throughput screening and combinatorial chemistry approaches. Several pharmaceutical companies are currently exploring its use in the development of new therapeutic agents for various diseases.

In addition to its applications in medicinal chemistry, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carbaldehyde has found use in other areas such as materials science and analytical chemistry. Its unique electronic properties make it suitable for use in sensors and other analytical devices. Recent studies have demonstrated its potential as a fluorescent probe for detecting specific analytes in complex matrices.

The safety and environmental impact of 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carbaldehyde are important considerations for its widespread use. While it is generally considered safe when handled properly under laboratory conditions, appropriate safety measures should be followed to minimize exposure risks. Environmental impact assessments are also being conducted to ensure that its production and use do not pose significant risks to ecosystems.

In conclusion, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carbaldehyde (CAS No. 1204742-74-4) is a valuable compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique structural features and versatile reactivity make it an essential building block for the development of new drugs and other chemical products. Ongoing research continues to uncover new applications and optimize its use in various fields.